Cas no 2229219-89-8 (tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate
• CAS No: 2229219-89-8
• MF: C₁₆H₁₈FNO₅
• MW: 323.31622838974
• CID: 6235472
• PubChem ID: 165623193
• Update Time: 2025-10-28

tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate
• 2229219-89-8
• EN300-1884548
• tert-butyl N-[3-(2,6-dioxooxan-4-yl)-4-fluorophenyl]carbamate

• Inchi： 1S/C16H18FNO5/c1-16(2,3)23-15(21)18-10-4-5-12(17)11(8-10)9-6-13(19)22-14(20)7-9/h4-5,8-9H,6-7H2,1-3H3,(H,18,21)
• InChI Key： JGOSZOWVJSTRJO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CC(=O)OC(C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.11690084g/mol
• Monoisotopic Mass: 323.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate (CAS No. 2229219-89-8)

The compound tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate (CAS No. 2229219-89-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule, characterized by its unique carbamate and dioxooxane functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a fluorophenyl moiety and a tert-butyl group, as these elements are known to influence bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate has surged due to their relevance in designing targeted therapies and small-molecule inhibitors. Fluorination is a common strategy in medicinal chemistry to enhance the binding affinity and selectivity of drug candidates. The presence of the dioxooxane ring further adds to the compound's versatility, making it a valuable intermediate in synthesizing complex molecules for cancer research and neurological disorders.

The synthesis of tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate involves multi-step organic reactions, often starting with the protection of the amine group using a tert-butyloxycarbonyl (Boc) strategy. This approach is widely adopted in peptide synthesis and drug development to ensure the stability of reactive functional groups. The compound's CAS No. 2229219-89-8 serves as a unique identifier, enabling researchers to access critical data on its physicochemical properties, safety profiles, and regulatory status.

One of the most frequently searched questions related to this compound is its role in PROTAC (Proteolysis Targeting Chimeras) technology. PROTACs are a groundbreaking class of therapeutics that degrade disease-causing proteins, and fluorinated building blocks like tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate are often incorporated into their design. This aligns with the growing interest in degradation-based therapies, a hot topic in the pharmaceutical industry.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The fluorophenyl group is known to improve blood-brain barrier penetration, a critical factor for treating conditions like Alzheimer's and Parkinson's diseases. Researchers are also investigating its utility in kinase inhibitor design, given the rising demand for precision medicine in oncology.

From a commercial perspective, tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as purity, synthesis complexity, and market demand. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality.

In summary, tert-butyl N-3-(2,6-dioxooxan-4-yl)-4-fluorophenylcarbamate (CAS No. 2229219-89-8) represents a promising scaffold in modern drug discovery. Its structural uniqueness and applicability in cutting-edge therapeutic approaches make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation pharmaceuticals.